Plasticin-C2
Description
Plasticin-C2 is a synthetic polymer developed for high-performance applications in biodegradable packaging and medical devices. Characterized by a polyhydroxyalkanoate (PHA) backbone with C2 alkyl side chains, it exhibits exceptional tensile strength (45–50 MPa) and thermal stability (melting point: 165–170°C) while maintaining biodegradability under industrial composting conditions . Its synthesis involves a metal-catalyzed copolymerization of ethylene glycol and β-butyrolactone, yielding a semi-crystalline structure with a molecular weight (Mw) of 120–150 kDa . This compound’s low water solubility (<0.1 g/L at 25°C) and high resistance to organic solvents make it ideal for rigid packaging, though its production cost remains higher than conventional plastics .
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
GLLSGILNSAGGLLGNLIGSLSN |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Limitations
- Advantages : this compound’s balanced mechanical and environmental performance positions it as a viable alternative for single-use plastics in regulated markets (e.g., EU packaging directives) .
- Challenges: Scalability issues and lack of recycling infrastructure for biodegradable polymers require further innovation in catalytic systems and waste management .
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